1,6-dimethyl-4-((1-nicotinoylazetidin-3-yl)oxy)pyridin-2(1H)-one
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Description
1,6-dimethyl-4-((1-nicotinoylazetidin-3-yl)oxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H17N3O3 and its molecular weight is 299.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications
Heterocyclic Compound Synthesis : Research by Deohate and Palaspagar (2020) explores the synthesis of pyrimidine linked pyrazole heterocyclics, showcasing the potential of related compounds for insecticidal and antimicrobial applications. This indicates a route for developing substances with significant biological activities, possibly including the chemical structure of interest (Deohate & Palaspagar, 2020).
Antimicrobial and Antimycobacterial Activity : A study by R.V.Sidhaye et al. (2011) on nicotinic acid hydrazide derivatives reveals antimycobacterial activities, suggesting that modifications of the nicotinic acid moiety can lead to compounds with specific biological activities. This underscores the therapeutic potential of compounds related to the chemical structure for treating infections (R.V.Sidhaye et al., 2011).
Structural Studies and Properties
- Crystallographic Studies : The work by Orozco et al. (2009) on hydrogen-bonded ribbons and sheets in pyrimidinone compounds highlights the importance of structural analysis in understanding the molecular interactions that underpin the chemical and physical properties of these compounds. Such studies can provide insights into the design of new materials or drugs based on the scaffold of the molecule of interest (Orozco et al., 2009).
Chemical Reactions and Mechanisms
- Redox-Denitration Reactions : Research by Rees and Tsoi (2000) discusses a unique redox-denitration reaction involving aromatic nitro compounds, demonstrating the chemical versatility and reactivity of pyrimidinone structures. This could suggest avenues for chemical synthesis and modification techniques for compounds including "1,6-dimethyl-4-((1-nicotinoylazetidin-3-yl)oxy)pyridin-2(1H)-one" (Rees & Tsoi, 2000).
Properties
IUPAC Name |
1,6-dimethyl-4-[1-(pyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3/c1-11-6-13(7-15(20)18(11)2)22-14-9-19(10-14)16(21)12-4-3-5-17-8-12/h3-8,14H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REDWVZBWYPSHQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C)OC2CN(C2)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.